Cas no 808112-73-4 (L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-amino-3-hydroxybenzoyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-)

• Product name: L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-amino-3-hydroxybenzoyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
• CAS No: 808112-73-4
• MF: C₆₈H₉₉N₁₉O₁₉S
• MW: 1518.69457364082
• CID: 1802068

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-amino-3-hydroxybenzoyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-amino-3-hydroxybenzoyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
• L-Methioninamide, N-[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-amino-3-hydroxybenzoyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-

• Inchi： 1S/C68H99N19O19S/c1-38(2)25-48(64(102)79-47(61(71)99)15-24-107-6)80-65(103)50(28-43-30-72-37-76-43)78-54(90)31-75-67(105)60(39(3)4)82-62(100)40(5)77-63(101)49(26-42-29-73-46-10-8-7-9-44(42)46)81-66(104)51(13-14-53(70)89)87(68(106)41-11-12-45(69)52(88)27-41)56(92)32-74-55(91)33-83-16-18-84(34-57(93)94)20-22-86(36-59(97)98)23-21-85(19-17-83)35-58(95)96/h7-12,27,29-30,37-40,47-51,60,73,88H,13-26,28,31-36,69H2,1-6H3,(H2,70,89)(H2,71,99)(H,72,76)(H,74,91)(H,75,105)(H,77,101)(H,78,90)(H,79,102)(H,80,103)(H,81,104)(H,82,100)(H,93,94)(H,95,96)(H,97,98)/t40-,47-,48-,49-,50-,51-,60-/m0/s1
• InChI Key： XMBQAFJBFYTCCU-WJZUHFNKSA-N
• SMILES： C(N)(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CCC(N)=O)N(C(=O)CNC(CN1CCN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1)=O)C(=O)C1=CC=C(N)C(O)=C1

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 1848.6±65.0 °C(Predicted)
• pka: 1.83±0.10(Predicted)